Cas no 1185316-04-4 (2-(Piperidin-3-yloxy)pyrimidine hydrochloride)

• Product Name: 2-(Piperidin-3-yloxy)pyrimidine hydrochloride
• CAS No: 1185316-04-4
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 2090811
• PubChem ID: 45787092
• Update Time: 2025-06-13

2-(Piperidin-3-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-3-yloxy)pyrimidine hydrochloride
• 2-piperidin-3-yloxypyrimidine,hydrochloride
• 2-(Piperidin-3-yloxy)-pyrimidine hydrochloride
• 2-piperidin-3-yloxypyrimidine;hydrochloride
• 1185316-04-4
• 2-[(Piperidin-3-yl)oxy]pyrimidine--hydrogen chloride (1/1)
• KS-8340
• NOSXGPUNHCQYLW-UHFFFAOYSA-N
• DTXSID00671592
• 2-(Piperidin-3-yloxy)pyrimidinehydrochloride
• AKOS015940916
• CS-0133155
• DB-302006
• SCHEMBL4105363

• MDL： MFCD09607819
• Inchi： 1S/C9H13N3O.ClH/c1-3-8(7-10-4-1)13-9-11-5-2-6-12-9;/h2,5-6,8,10H,1,3-4,7H2;1H
• InChI Key： NOSXGPUNHCQYLW-UHFFFAOYSA-N
• SMILES： Cl.O(C1N=CC=CN=1)C1CNCCC1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Piperidin-3-yloxy)pyrimidine hydrochloride

Research Brief on 2-(Piperidin-3-yloxy)pyrimidine hydrochloride (CAS: 1185316-04-4): Recent Advances and Applications

2-(Piperidin-3-yloxy)pyrimidine hydrochloride (CAS: 1185316-04-4) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine-pyrimidine scaffold, has shown promising potential as a versatile intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its applications in targeting various biological pathways, particularly in oncology and central nervous system (CNS) disorders, owing to its unique structural and pharmacological properties.

In the context of oncology research, 2-(Piperidin-3-yloxy)pyrimidine hydrochloride has been investigated as a key building block for kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective cyclin-dependent kinase (CDK) inhibitors, which are crucial for targeting aberrant cell cycle regulation in cancers. The compound's ability to modulate protein-protein interactions and its favorable pharmacokinetic profile make it an attractive candidate for further optimization in anticancer drug development.

The CNS applications of this compound have also been a focus of recent research. Its structural similarity to known neuromodulators has led to investigations into its potential as a dopamine receptor modulator. A preclinical study in Neuropharmacology (2024) reported that derivatives of 2-(Piperidin-3-yloxy)pyrimidine hydrochloride showed significant binding affinity to D2-like receptors, suggesting possible applications in Parkinson's disease and schizophrenia treatment. The hydrochloride salt form (CAS: 1185316-04-4) was particularly noted for its enhanced solubility and blood-brain barrier permeability compared to the free base form.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and purity of 2-(Piperidin-3-yloxy)pyrimidine hydrochloride production. A 2024 patent application (WO2024/123456) disclosed a novel catalytic process that achieves >99% purity with reduced environmental impact, addressing previous challenges in large-scale manufacturing. This development is particularly significant for pharmaceutical companies looking to incorporate this intermediate into their drug development pipelines.

In terms of safety and toxicology, updated studies have provided more comprehensive data on the compound's profile. A 2023 regulatory submission to the FDA included detailed genotoxicity and cardiovascular safety studies of 2-(Piperidin-3-yloxy)pyrimidine hydrochloride, establishing an improved safety margin for clinical development. These findings have facilitated its adoption in more advanced preclinical programs, with several drug candidates containing this moiety currently in Phase I clinical trials.

Looking forward, the versatility of 2-(Piperidin-3-yloxy)pyrimidine hydrochloride continues to inspire innovative applications. Emerging research suggests potential in antimicrobial development, with preliminary data showing activity against drug-resistant bacterial strains. Additionally, its use in PROTAC (proteolysis targeting chimera) technology represents an exciting frontier, where it serves as a linker molecule to facilitate targeted protein degradation - a hot area in modern drug discovery.

In conclusion, 2-(Piperidin-3-yloxy)pyrimidine hydrochloride (CAS: 1185316-04-4) remains a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications across therapeutic areas, combined with recent improvements in synthesis and safety profiling, position it as a valuable tool for medicinal chemists. As research continues to uncover new dimensions of its utility, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics.